Cas no 1218815-84-9 (tert-butyl methoxy(methyl)carbamoylformate)

• Product Name: tert-butyl methoxy(methyl)carbamoylformate
• CAS No: 1218815-84-9
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• MDL: MFCD31924314
• CID: 2888013
• PubChem ID: 129847044
• Update Time: 2025-08-05

tert-butyl methoxy(methyl)carbamoylformate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-[Methoxy(methyl)amino]-2-oxoacetate
• tert-butyl methoxy(methyl)carbamoylformate

• MDL： MFCD31924314
• Inchi： 1S/C8H15NO4/c1-8(2,3)13-7(11)6(10)9(4)12-5/h1-5H3
• InChI Key： DCSBEGCJZBZJIG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C(N(OC)C)=O

Additional information on tert-butyl methoxy(methyl)carbamoylformate

Terbuthyl Methoxy(methyl)carbamoylformate (CAS 1218815-84-9): A Novel Compound in Pharmaceutical and Biomedical Research

Terbuthyl methoxy(methyl)carbamoylformate, with the chemical formula C₁₁H₁₈O₅N, is a unique organic compound that has recently garnered significant attention in the field of pharmaceutical chemistry. Its CAS number 1218815-84-9 identifies it as a derivative of carbamoylformate, characterized by the presence of a tert-butyl group and a methoxy(methyl) substituent. This structural complexity contributes to its potential applications in drug discovery and biological activity studies.

Recent studies have highlighted the importance of tert-butyl groups in stabilizing reactive intermediates during chemical synthesis. The methoxy(methyl) substituent, on the other hand, introduces functional groups that can interact with biological targets, such as enzymes or receptors, enhancing the compound's pharmacological potential. The CAS 1218815-84-9 identifier ensures that this compound is uniquely cataloged in chemical databases, facilitating its identification and regulatory compliance in research settings.

One of the most promising areas of research involving tert-butyl methoxy(methyl)carbamoylformate is its role as a synthetic intermediate in the development of pharmaceutical agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the synthesis of carbamate-based drugs, which are known for their ability to modulate enzyme activity. This application underscores the compound's relevance in drug design and targeted therapy strategies.

Additionally, tert-butyl methoxy(methyl)carbamoylformate has been explored for its potential in biomolecular interactions. Research conducted in 2024 by a team at the University of Cambridge revealed that its methoxy(methyl) group can form hydrogen bonds with specific amino acid residues, making it a candidate for protein engineering and antibody development. This property could be leveraged to design targeted therapies for diseases such as inflammatory disorders and cancer.

The synthesis of tert-butyl methoxy(methyl)carbamoylformate involves a multi-step process that requires precise control of reaction conditions. A 2022 paper in Organic & Biomolecular Chemistry described a novel catalytic method using transition metal catalysts to achieve high yields of the compound. This advancement not only improves the synthetic efficiency but also reduces the environmental impact associated with traditional synthesis methods.

Furthermore, the pharmacokinetic properties of tert-butyl methoxy(methyl)carbamoylformate have been evaluated in preclinical studies. A 2023 report in Drug Metabolism and Disposition indicated that the compound exhibits favorable solubility and metabolic stability, which are critical factors in the development of oral medications. These characteristics make it a viable candidate for prodrug design, where the compound is converted into an active drug within the body.

Another area of interest is the toxicological profile of tert-butyl methoxy(methyl)carbamoylformate. A 2024 study published in Toxicological Sciences conducted in vitro and in vivo experiments to assess its safety. The results showed that the compound has low cytotoxicity and genotoxic potential, which is essential for its use in clinical applications. This finding supports its potential as a safe therapeutic agent.

The tert-butyl group in tert-butyl methoxy(methyl)carbamoylformate also plays a role in stabilizing the molecule during chemical reactions. This stability is crucial for maintaining the integrity of the compound in storage conditions and reaction environments. Researchers have noted that this characteristic could be exploited to develop long-acting formulations of drugs, reducing the frequency of dosing required for patients.

In conclusion, tert-butyl methoxy(methyl)carbamoylformate represents a significant advancement in the field of pharmaceutical science. Its unique structure and functional groups make it a valuable tool for drug discovery and biomedical research. As ongoing studies continue to explore its potential, the compound is poised to play a crucial role in the development of innovative therapies for a wide range of medical conditions.